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Dextran sulfate, a sulfated polysaccharide, has become an invaluable tool in immunology

research due to its diverse and potent effects on the immune system. Its applications range

from inducing disease models that mimic human conditions to acting as a powerful stimulant for

immune cells and an adjuvant in vaccine development. These application notes provide

detailed protocols and quantitative data for researchers, scientists, and drug development

professionals to effectively utilize dextran sulfate in their studies.

Induction of Experimental Colitis
Dextran sulfate sodium (DSS) is widely used to induce acute and chronic colitis in animal

models, creating a robust and reproducible model of inflammatory bowel disease (IBD),

particularly ulcerative colitis.[1][2] The underlying mechanism involves DSS's direct toxic effect

on colonic epithelial cells, which disrupts the mucosal barrier and allows luminal bacteria to

trigger an inflammatory response.[1][2]

Several factors influence the severity and characteristics of DSS-induced colitis, including the

molecular weight of DSS, its concentration, the duration of administration, and the genetic

background of the mouse strain.[1][2][3][4]
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Parameter Recommendation Expected Outcome

Mouse Strain
C57BL/6 or BALB/c (6-8 weeks

old)[1][3]

C57BL/6 mice tend to develop

a chronic phase of colitis, while

BALB/c mice often recover

after DSS withdrawal.[3][5]

DSS Molecular Weight 36,000–50,000 Da[1][4]

This molecular weight range

has been shown to be most

effective in inducing severe

colitis.[3][4]

DSS Concentration
2.5–5% (w/v) in drinking

water[1]

Higher concentrations lead to

more severe colitis. The

optimal concentration should

be titrated.[1]

Administration Period
5–7 consecutive days for acute

colitis[1]

For chronic models, cycles of

DSS administration (e.g., 7

days) followed by recovery

periods (e.g., 7-14 days) are

used.[2][4]

Animal Acclimation: Acclimate 6-8 week old C57BL/6 or BALB/c mice to the facility for at

least one week.[1]

Baseline Measurements: Record the initial body weight, and collect fecal pellets to assess

baseline stool consistency and the presence of blood.[1]

DSS Administration: Prepare a 2.5-5% (w/v) solution of DSS (MW 36,000–50,000 Da) in

autoclaved drinking water.[1] Provide this solution as the sole source of drinking water for 5-7

consecutive days.[1] Control mice should receive regular autoclaved drinking water.

Daily Monitoring: Monitor the mice daily for body weight, stool consistency, and the presence

of rectal bleeding. A Disease Activity Index (DAI) should be calculated (see table below).

Termination and Tissue Collection: At the end of the administration period (or when ethical

endpoints are reached), euthanize the mice. Collect the colon and measure its length and
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weight. A portion of the colon can be fixed in 10% buffered formalin for histology, and another

portion can be used for cytokine analysis or RNA extraction.

Score Weight Loss (%) Stool Consistency Rectal Bleeding

0 None Normal, well-formed None

1 1-5 Soft but still formed Hemoccult positive

2 5-10 Soft Visible blood in stool

3 10-15 Very soft, semi-formed Rectal bleeding

4 >15 Watery diarrhea Gross rectal bleeding

The cytokine profile in DSS-induced colitis varies between the acute and chronic phases.[6][7]

[8]

Phase
Predominant Immune
Response

Key Cytokines Elevated

Acute Th1/Th17-mediated[6][7][8]
TNF-α, IL-6, IL-1β, IL-12, IL-

17, IFN-γ[3][6][7][8][9]

Chronic Th2-mediated[6][7][8] IL-4, IL-6, IL-10[3][6][7][8]

Workflow for DSS-Induced Acute Colitis Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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